Cas no 1806703-22-9 (3-Nitro-4-propionyltoluene)

• Product Name: 3-Nitro-4-propionyltoluene
• CAS No: 1806703-22-9
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 5002719
• Update Time: 2025-06-29

3-Nitro-4-propionyltoluene Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-4-propionyltoluene

• Inchi： 1S/C10H11NO3/c1-3-10(12)8-5-4-7(2)6-9(8)11(13)14/h4-6H,3H2,1-2H3
• InChI Key： ACDNRIMGGYEYEY-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC(C)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9

Additional information on 3-Nitro-4-propionyltoluene

Professional Introduction to 3-Nitro-4-propionyltoluene (CAS No. 1806703-22-9)

3-Nitro-4-propionyltoluene, identified by the Chemical Abstracts Service Number (CAS No.) 1806703-22-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a nitro group and an acetyl group at the para position of a toluene derivative, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by a benzene ring substituted with a nitro group at the 3-position and an acetyl group at the 4-position, contributes to its reactivity and potential applications in various chemical transformations.

The synthesis of 3-Nitro-4-propionyltoluene typically involves nitration and acetylation reactions on toluene or its derivatives. The nitration process introduces the nitro group, which is a powerful electron-withdrawing substituent, influencing the electronic properties of the aromatic ring. Subsequent acetylation at the para position enhances the compound's functionality, making it suitable for further derivatization. The precise control of reaction conditions is crucial to achieve high yields and purity, as side reactions such as over-nitration or polymerization can occur if not properly managed.

In recent years, 3-Nitro-4-propionyltoluene has been explored for its potential applications in pharmaceutical research. The nitro group in its structure can be reduced to an amine, providing a versatile precursor for the synthesis of amines that are key intermediates in drug development. Additionally, the acetyl group can undergo hydrolysis or condensation reactions, offering pathways to more complex molecules. These transformations highlight the compound's utility as a building block in medicinal chemistry.

One of the most intriguing aspects of 3-Nitro-4-propionyltoluene is its role in material science. The presence of both electron-withdrawing and electron-donating groups on the benzene ring creates a system with tunable electronic properties. This characteristic makes it a candidate for applications in organic electronics, such as in the development of liquid crystals or organic semiconductors. Researchers have investigated its potential as an intermediate in the synthesis of π-conjugated systems, which are essential for achieving efficient charge transport in electronic devices.

Recent studies have also examined the spectroscopic and thermal properties of 3-Nitro-4-propionyltoluene. Nuclear magnetic resonance (NMR) spectroscopy has been used to elucidate its molecular structure, confirming the presence of the nitro and acetyl groups. Infrared (IR) spectroscopy has revealed characteristic absorption bands corresponding to these functional groups, providing further confirmation of their presence. Thermal analysis techniques such as differential scanning calorimetry (DSC) have been employed to assess its stability and phase transitions, which are critical for understanding its behavior under different conditions.

The compound's reactivity towards various chemical agents has been another area of interest. For instance, studies have explored its interaction with transition metal catalysts, which can facilitate cross-coupling reactions or oxidation processes. These reactions could potentially lead to novel derivatives with enhanced properties for pharmaceutical or material applications. Additionally, its behavior in solution-phase reactions has been scrutinized to optimize conditions for large-scale synthesis.

From an environmental perspective, the handling and disposal of 3-Nitro-4-propionyltoluene must be conducted with care due to its potential reactivity and toxicity profile. Proper storage conditions, such as cool and dry environments away from incompatible substances, are essential to prevent degradation or hazardous reactions. Waste management protocols should adhere to local regulations to ensure safe disposal and minimize environmental impact.

In conclusion, 3-Nitro-4-propionyltoluene (CAS No. 1806703-22-9) is a multifaceted compound with significant potential in both pharmaceutical chemistry and materials science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing complex molecules. Ongoing research continues to uncover new applications and optimize synthetic routes, reinforcing its importance in modern chemical research.